Cas no 1485371-25-2 (2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine)

• Product Name: 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine
• CAS No: 1485371-25-2
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5869652
• PubChem ID: 64979773
• Update Time: 2025-10-29

2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine
• AKOS014310102
• EN300-1169892
• 1485371-25-2
• Z1251342777

• Inchi： 1S/C12H17N3O4S/c1-9-8-14(10(2)7-13-9)20(18,19)12-6-4-3-5-11(12)15(16)17/h3-6,9-10,13H,7-8H2,1-2H3
• InChI Key： QTIXFNWKDRZEGF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CC(C)NCC1C)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 104Ų

Additional information on 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine

Introduction to 2,5-Dimethyl-1-(2-Nitrobenzenesulfonyl)piperazine (CAS No. 1485371-25-2)

2,5-Dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, with the CAS number 1485371-25-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring substituted with a 2-nitrobenzenesulfonyl group and two methyl groups. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The piperazine ring is a common moiety in many pharmaceuticals due to its ability to modulate the activity of various receptors and enzymes. The substitution with a 2-nitrobenzenesulfonyl group introduces additional functional groups that can enhance the compound's pharmacological properties, such as solubility, stability, and target specificity. The presence of methyl groups further influences the compound's lipophilicity and metabolic profile, making it an interesting subject for detailed investigation.

Recent studies have explored the potential of 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine in various therapeutic areas. One notable application is its use as a lead compound in the development of new antiparasitic agents. Research has shown that this compound exhibits potent activity against several parasitic organisms, including those responsible for diseases such as malaria and leishmaniasis. The mechanism of action is believed to involve the disruption of parasite metabolism and cell signaling pathways.

In addition to its antiparasitic properties, 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine has also been investigated for its potential as an antibacterial agent. Studies have demonstrated that it possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for addressing the growing problem of antibiotic resistance, which is a major concern in modern medicine.

The pharmacokinetic properties of 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine have also been studied in detail. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and exhibits good bioavailability. It is metabolized primarily in the liver via cytochrome P450 enzymes, and its metabolites are excreted mainly through the urine.

To further understand the biological activities of 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine, several in vitro and in vivo studies have been conducted. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, cell-based assays have shown that the compound can inhibit the growth of cancer cells by inducing apoptosis and disrupting cell cycle progression. Animal models have also been used to evaluate its efficacy in treating various diseases, with promising results observed in both efficacy and safety profiles.

The safety profile of 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine has been assessed through extensive toxicological studies. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new pharmaceutical agent, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2,5-dimethyl-1-(2-nitrobenzenesulfonyl)piperazine (CAS No. 1485371-25-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery and development efforts aimed at addressing unmet medical needs. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, positioning it as a valuable asset in the pharmaceutical industry.